Cas no 2137706-94-4 (Butanamide, N-(4,4-dimethyl-3-pyrrolidinyl)-)

• Product Name: Butanamide, N-(4,4-dimethyl-3-pyrrolidinyl)-
• CAS No: 2137706-94-4
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5278308
• Update Time: 2025-06-08

Butanamide, N-(4,4-dimethyl-3-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-(4,4-dimethyl-3-pyrrolidinyl)-

• Inchi： 1S/C10H20N2O/c1-4-5-9(13)12-8-6-11-7-10(8,2)3/h8,11H,4-7H2,1-3H3,(H,12,13)
• InChI Key： HYZWJHSVCBCLKX-UHFFFAOYSA-N
• SMILES： C(NC1C(C)(C)CNC1)(=O)CCC

Additional information on Butanamide, N-(4,4-dimethyl-3-pyrrolidinyl)-

Butanamide, N-(4,4-dimethyl-3-pyrrolidinyl)-: An Overview of CAS No. 2137706-94-4

Butanamide, N-(4,4-dimethyl-3-pyrrolidinyl)- (CAS No. 2137706-94-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidines and is characterized by its amide functional group and a 4,4-dimethyl substitution on the pyrrolidine ring. The structural complexity of this molecule makes it an intriguing candidate for various biological studies and drug development initiatives.

The chemical structure of Butanamide, N-(4,4-dimethyl-3-pyrrolidinyl)- consists of a butanamide backbone with a substituted pyrrolidine ring. The presence of the 4,4-dimethyl groups on the pyrrolidine ring imparts unique steric and electronic properties to the molecule, which can influence its interactions with biological targets. These properties make it a valuable tool in the study of receptor-ligand interactions and the development of novel therapeutic agents.

Recent research has focused on the pharmacological properties of Butanamide, N-(4,4-dimethyl-3-pyrrolidinyl)-. Studies have shown that this compound exhibits potent activity against certain types of receptors, particularly those involved in neurotransmission and pain modulation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Butanamide, N-(4,4-dimethyl-3-pyrrolidinyl)- has significant affinity for serotonin receptors, which are implicated in various neurological disorders such as depression and anxiety.

In addition to its receptor-binding properties, Butanamide, N-(4,4-dimethyl-3-pyrrolidinyl)- has been investigated for its potential as an analgesic agent. Preclinical studies have shown that this compound can effectively reduce pain responses in animal models without causing significant side effects. This finding is particularly promising given the current need for safer and more effective pain management options.

The synthesis of Butanamide, N-(4,4-dimethyl-3-pyrrolidinyl)- involves several well-established chemical reactions. One common approach involves the reaction of 4,4-dimethylpyrrolidine with butyryl chloride followed by an amide formation step. The synthetic route is highly reproducible and can be scaled up for large-scale production if necessary. This ease of synthesis makes it an attractive candidate for further pharmaceutical development.

Beyond its potential therapeutic applications, Butanamide, N-(4,4-dimethyl-3-pyrrolidinyl)- has also been studied for its use in chemical biology research. Its ability to selectively bind to specific receptors makes it a useful tool for probing receptor function and identifying new drug targets. Researchers have utilized this compound to gain insights into the mechanisms underlying various neurological disorders and to develop more targeted therapeutic strategies.

The safety profile of Butanamide, N-(4,4-dimethyl-3-pyrrolidinyl)- is another important consideration in its development as a potential drug candidate. Preclinical toxicology studies have shown that this compound has a favorable safety profile with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, Butanamide, N-(4,4-dimethyl-3-pyrrolidinyl)- (CAS No. 2137706-94-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation and development as a novel therapeutic agent. As research in this area continues to advance, it is likely that new insights into the biological activities and therapeutic potential of this compound will emerge.